8-[(1-phenyl-1H-tetrazol-5-yl)methoxy]quinoline

• IUPAC Name: 8-[(1-phenyltetrazol-5-yl)methoxy]quinoline
• InChI: InChI=1S/C17H13N5O/c1-2-8-14(9-3-1)22-16(19-20-21-22)12-23-15-10-4-6-13-7-5-11-18-17(13)15/h1-11H,12H2
• InChI Key: AOTQGLZXFZAQNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)COC3=CC=CC4=C3N=CC=C4
• Molecular Formula: C17H13N5O
• Molecular Weight: 303.32 g/mol

Description

8-[(1-phenyl-1H-tetrazol-5-yl)methoxy]quinoline, also known as PTMQ, is a novel chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. PTMQ is a quinoline derivative that contains a tetrazole moiety, which is known to exhibit various biological activities such as antibacterial, antifungal, and anticancer properties.

Mechanism of Action

The mechanism of action of 8-[(1-phenyl-1H-tetrazol-5-yl)methoxy]quinoline is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and cell division. This compound has also been found to inhibit the activity of protein kinase C, which is involved in cell signaling and proliferation. In Alzheimer's disease, this compound has been shown to inhibit the aggregation of beta-amyloid peptides by binding to the hydrophobic pockets of the peptides. In bacterial infections, this compound has been found to disrupt the bacterial cell membrane and inhibit the synthesis of bacterial DNA.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been found to induce apoptosis, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells. In Alzheimer's disease, this compound has been found to inhibit the aggregation of beta-amyloid peptides and reduce neuroinflammation. In bacterial infections, this compound has been found to exhibit potent antibacterial activity and inhibit the formation of biofilms.

Advantages and Limitations for Lab Experiments

8-[(1-phenyl-1H-tetrazol-5-yl)methoxy]quinoline has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. This compound has been shown to exhibit potent activity against cancer cells and bacteria at low concentrations, making it an attractive candidate for drug development. However, this compound also has some limitations, including its poor solubility in aqueous solutions and its limited stability under certain conditions.

Future Directions

There are several future directions for the research and development of 8-[(1-phenyl-1H-tetrazol-5-yl)methoxy]quinoline. One potential direction is the optimization of its synthesis method to improve yield and purity. Another direction is the development of this compound derivatives with improved solubility and stability. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various diseases. Finally, preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound in humans.

Scientific Research Applications

8-[(1-phenyl-1H-tetrazol-5-yl)methoxy]quinoline has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and bacterial infections. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, this compound has been found to inhibit the aggregation of beta-amyloid peptides, which are known to cause neurodegeneration. In bacterial infections, this compound has exhibited potent antibacterial activity against several strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).